5-(3-Cyanobenzoyl)-2-methylpyridine

Specification

• CAS No.: 1187170-09-7
• Molecular Formula: C14H10N2O
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 3-(6-methylpyridine-3-carbonyl)benzonitrile
• Standard InChI: InChI=1S/C14H10N2O/c1-10-5-6-13(9-16-10)14(17)12-4-2-3-11(7-12)8-15/h2-7,9H,1H3
• Standard InChI Key: CHBVTVQJDBKCJG-UHFFFAOYSA-N
• SMILES: CC1=NC=C(C=C1)C(=O)C2=CC=CC(=C2)C#N
• Canonical SMILES: CC1=NC=C(C=C1)C(=O)C2=CC=CC(=C2)C#N

Introduction

5-(3-Cyanobenzoyl)-2-methylpyridine is a synthetic organic compound that has garnered attention in various chemical and pharmaceutical research contexts. This compound is characterized by its structural components, including a pyridine ring, a methyl group, and a cyanobenzoyl moiety. The presence of these functional groups suggests potential applications in medicinal chemistry, particularly in the development of novel pharmaceutical agents.

Synthesis and Preparation

The synthesis of 5-(3-Cyanobenzoyl)-2-methylpyridine typically involves the reaction of 2-methylpyridine with 3-cyanobenzoyl chloride in the presence of a suitable base. This reaction is a common method for introducing acyl groups onto pyridine rings.

Synthesis Steps

• Starting Materials: 2-Methylpyridine and 3-cyanobenzoyl chloride are used as starting materials.

• Reaction Conditions: The reaction is typically carried out in a solvent like dichloromethane or tetrahydrofuran, with a base such as triethylamine or pyridine.

• Product Isolation: The product is isolated through standard purification techniques, including chromatography and crystallization.

Potential Therapeutic Areas

• Anticancer Agents: Compounds with similar structures have been explored for their anticancer properties, often targeting specific cellular pathways.

• Anti-inflammatory Agents: The benzoyl group can participate in interactions with enzymes involved in inflammation.

Safety and Handling

5-(3-Cyanobenzoyl)-2-methylpyridine is intended for laboratory use only. Handling requires appropriate safety precautions, including gloves, goggles, and a fume hood, due to potential skin and eye irritation and respiratory hazards.

Safety Data

Parameter	Description
Hazards	Irritant to skin, eyes, and respiratory system.
Precautions	Use protective equipment. Avoid inhalation and contact with skin and eyes.
Storage	Store in a cool, dry place away from incompatible substances.

Research Findings and Future Directions

Research on compounds like 5-(3-Cyanobenzoyl)-2-methylpyridine often focuses on optimizing their biological activity through structural modifications. Future studies may explore its potential as a scaffold for developing novel therapeutic agents.